Cas no 26863-47-8 (2-(3-Methylphenyl)-4,6-pyrimidinediol)

2-(3-Methylphenyl)-4,6-pyrimidinediol structure
26863-47-8 structure
Product Name:2-(3-Methylphenyl)-4,6-pyrimidinediol
CAS No:26863-47-8
MF:C11H10N2O2
MW:202.209302425385
CID:914636
Update Time:2023-08-02

2-(3-Methylphenyl)-4,6-pyrimidinediol Chemical and Physical Properties

Names and Identifiers

    • 4-hydroxy-2-(3-methylphenyl)-1H-pyrimidin-6-one
    • 2-(3-methylphenyl)-4,6-pyrimidinediol
    • 6-Hydroxy-2-(3-methylphenyl)pyrimidin-4(3H)-one
    • 2-(3-Methylphenyl)-4,6-pyrimidinediol
    • Inchi: 1S/C11H10N2O2/c1-7-3-2-4-8(5-7)11-12-9(14)6-10(15)13-11/h2-6H,1H3,(H2,12,13,14,15)
    • InChI Key: AFGPPHIWWDNWSN-UHFFFAOYSA-N
    • SMILES: OC1=CC(NC(C2=CC=CC(C)=C2)=N1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 334
  • Topological Polar Surface Area: 61.7
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